Cas no 922447-80-1 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3,4-dimethoxybenzamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3,4-dimethoxybenzamide
• CAS No: 922447-80-1
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 5458522
• Update Time: 2025-05-21

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-3,4-dimethoxybenzamide
• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3,4-dimethoxybenzamide

• Inchi： 1S/C23H22N2O4S/c1-14-7-10-20-21(15(14)2)24-23(30-20)25(13-17-6-5-11-29-17)22(26)16-8-9-18(27-3)19(12-16)28-4/h5-12H,13H2,1-4H3
• InChI Key： RIUZTXQDSNBHFV-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C(C)=CC=C2S1)CC1=CC=CO1)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3,4-dimethoxybenzamide

N-(4,5-Dimethyl-1,3-Benzothiazol-2-yl)-N-(Furan-2-yl)Methyl-3,4-Dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 922447-80-1, known as N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3,4-dimethoxybenzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a furan moiety, and a dimethoxybenzamide group. The combination of these functional groups makes it a unique compound with intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. The benzothiazole ring system is known for its ability to act as a versatile scaffold for the development of bioactive compounds. In this compound, the benzothiazole moiety is further substituted with two methyl groups at positions 4 and 5, which may enhance its stability and reactivity. The presence of the furan group adds another layer of complexity to the molecule, potentially contributing to its electronic properties and interactions with biological systems.

The 3,4-dimethoxybenzamide group in this compound plays a crucial role in modulating its physicochemical properties. Methoxy groups are known to increase lipophilicity and improve solubility in organic solvents. This feature makes the compound suitable for applications in drug delivery systems and as a precursor for more complex molecules. Additionally, the amide linkage provides flexibility to the molecule, enabling it to form hydrogen bonds with other molecules—a property that is highly desirable in pharmaceuticals.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high precision. The synthesis involves a multi-step process that includes coupling reactions, oxidation steps, and purification techniques. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yield and purity. These efforts have been documented in several peer-reviewed journals, highlighting the importance of this compound as a building block for more advanced materials.

From an application standpoint, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3,4-dimethoxybenzamide has shown promise in several fields. In pharmaceutical research, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes associated with inflammation. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Moreover, the compound has been studied for its role in catalysis. The benzothiazole moiety acts as a ligand for metal catalysts, enabling efficient catalytic cycles in various organic transformations. This property has led to its use in green chemistry applications, where it facilitates environmentally friendly synthesis routes for valuable chemicals.

In conclusion, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3,4-dimethoxybenzamide (CAS No. 922447-80-1) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in chemistry and pharmacology. As ongoing studies continue to uncover its full range of applications, this compound is poised to play a pivotal role in advancing modern science.